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Compound of Interest

2-(2-Bromo-4-
Compound Name: o
fluorophenyl)acetonitrile

cat. No.: B1268558

Audience: Researchers, scientists, and drug development professionals.

This guide provides core physicochemical data and standardized methodologies relevant to the
chemical compound 2-(2-Bromo-4-fluorophenyl)acetonitrile.

Core Compound Data

2-(2-Bromo-4-fluorophenyl)acetonitrile is a substituted aromatic nitrile. Its chemical structure
incorporates a bromine and a fluorine atom on the phenyl ring, making it a valuable building
block in organic and medicinal chemistry.[1] The compound's primary applications are in
chemical synthesis and proteomics research, where it is used for cysteine alkylation, a
technique to modify and identify proteins via mass spectrometry.[1]

The key quantitative properties of this compound are summarized below.
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Property Value Source
Molecular Weight 214.03 g/mol [1]
Molecular Formula CsHsBrFN [1]12]
CAS Number 61150-58-1 [1][2]
IUPAC Name 2(2-bromo-4- [1]

fluorophenyl)acetonitrile

Canonical SMILES C1=CC(=C(C=C1F)Br)CC#N [1]

Experimental Protocols: Molecular Weight
Determination

The molecular weight of a compound like 2-(2-Bromo-4-fluorophenyl)acetonitrile is
empirically determined using mass spectrometry. This technique measures the mass-to-charge
ratio (m/z) of ionized molecules.

Methodology: Electrospray lonization Mass Spectrometry (ESI-MS)

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., acetonitrile or methanol).

« lonization: The sample solution is introduced into the mass spectrometer's ion source. A high
voltage is applied to a capillary needle, causing the sample to nebulize into a fine spray of
charged droplets. As the solvent evaporates, the analyte molecules become charged ions
(e.g., [M+H]* or [M+Na]*).

e Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Quadrupole, Time-
of-Flight). The analyzer separates the ions based on their mass-to-charge ratio.

o Detection: A detector records the abundance of ions at each m/z value.

o Data Interpretation: The resulting mass spectrum shows a peak corresponding to the
molecular ion. The molecular weight is calculated from the m/z value of this peak. For 2-(2-
Bromo-4-fluorophenyl)acetonitrile, a prominent peak would be expected around m/z =
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214.03, corresponding to the protonated molecule [CsHsBrFN+H]*, taking into account the
isotopic distribution of bromine (7°Br and 81Br).

Visualizations

The following diagram illustrates the logical relationship between the molecular formula and the
calculation of its molecular weight.

2-(2-Bromo-4-fluorophenyl)acetonitrile
CsHsBrFN
Molecular Weight: 214.03 g/mol

Molecular Weight Calculation

Carbon (C)
8x12.011

Hydrogen (H) Bromine (Br) Fluorine (F)
5 x 1.008 1x79.904 1x 18.998

Nitrogen (N)
1 x 14.007

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-(2-
Bromo-4-fluorophenyl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268558#2-2-bromo-4-fluorophenyl-acetonitrile-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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